Cas no 161117-84-6 (tert-butyl N-(2-iodophenyl)carbamate)

tert-butyl N-(2-iodophenyl)carbamate Properties

Names and Identifiers

• Carbamic acid,N-(2-iodophenyl)-, 1,1-dimethylethyl ester
• tert-butyl N-(2-iodophenyl)carbamate
• N-Boc 2-iodoaniline
• N-Boc-2-iodoaniline
• N-Boc-aniline
• N-Boc-o-iodoaniline
• N-BOC-2-IODOANILINE 97
• tert-butyl (2-iodophenyl)carbaMate
• N-Boc-2-iodoaniline 97%
• A883137
• J-522939
• 161117-84-6
• Carbamic acid, N-(2-iodophenyl)-, 1,1-dimethylethyl ester
• N-(2-Iodo-phenyl)-carbamic acid Tert-Butyl ester
• SCHEMBL718382
• N-Boc-2-iodoaniline, 97%
• DTXSID50437302
• AKOS010054462
• CS-0181208
• tert-Butyl(2-iodophenyl)carbamate
• EN300-1720414
• Carbamic acid,N-(2-iodophenyl)-,1,1-dimethylethyl ester
• Tert-butyl N-(2-iodophenyl)carbamate
• tert-Butyl (2-iodophenyl)carbamate
• +Expand

• MDL： MFCD07369726
• InChIKey： PPYKNLRMZVGYQL-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H14INO2/c1-11(2,3)15-10(14)13-9-7-5-4-6-8(9)12/h4-7H,1-3H3,(H,13,14)
• SMILES： IC1=CC=CC=C1NC(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 319.00700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 319.00693g/mol
• Heavy Atom Count: 15
• Complexity: 225
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• LogP: 3.71120
• PSA: 38.33000
• Refractive Index: n20/D 1.5690(lit.)
• Boiling Point: 85-95 °C/0.5 mmHg(lit.)
• Flash Point: 132.964°C
• Color/Form: Yellow crystals
• Solubility: Not determined
• Density: 1.277 g/mL at 25 °C(lit.)

tert-butyl N-(2-iodophenyl)carbamate Security Information

• Symbol: GHS07 GHS09
• WGK Germany：3
• Safety Term：S26-36/37-60-61
• Safety Instruction： S26; S36/37; S60; S61
• Risk Phrases：R22
• Dangerous goods sign： Xn N
• Hazardous Material transportation number：UN 3082 9/PG 3
• Hazard Statement： H302-H315-H319-H335-H400
• Warning Statement： P261-P273-P305+P351+P338
• Risk Phrases： 22-36/37/38-50/53
• Signal Word：Warning

tert-butyl N-(2-iodophenyl)carbamate Customs Data

• HS CODE：2924299090
• Customs Data：

  China Customs Code:

  2924299090

  Overview:

  2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%